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Compound of Interest

Compound Name: 6-Maleimidohexanoic acid

Cat. No.: B1664687

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This document provides essential, immediate safety and
logistical information for handling 6-Maleimidohexanoic acid, including operational and
disposal plans.

Chemical Identifier:
e Name: 6-Maleimidohexanoic acid
» Synonyms: 6-Maleimidocaproic acid, N-(5-Carboxypentyl)maleimide[1]

« CAS Number: 55750-53-3[1][2]

Hazard Identification and Classification

6-Maleimidohexanoic acid is classified as a hazardous chemical and requires careful
handling to avoid adverse health effects.[2]
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GHS Hazard . ]
Hazard Class Category Signal Word Pictogram
Statement
H315: Causes
Skin Irritation 2 skin irritation.[1] Warning[1][2] GHSO07[1]
(3]
Serious Eye H319: Causes
Damage/Eye 2A serious eye Warning[4] GHSO07
Irritation irritation.[4]
Specific Target
o ) H335: May
Organ Toxicity 3 (Respiratory ) )
) cause respiratory  Warning[1] GHSO07[1]
(Single system) o
irritation.[1][3]
Exposure)
) o H351: Suspected
Carcinogenicity ) )
of causing Warning|[5] GHSO08
(Suspected)
cancer.[5]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial when handling 6-Maleimidohexanoic acid to

prevent skin contact, eye exposure, and inhalation.
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PPE Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile). Consider double-
gloving, especially for
prolonged handling.[6]

Prevents skin irritation and
potential sensitization upon
direct contact.[7][8]

Eye and Face Protection

Safety glasses with side
shields or safety goggles.[2][3]
A face shield is recommended

if there is a splash hazard.[6]

[8]

Protects eyes from dust
particles and splashes, which

can cause serious irritation.[8]

Skin and Body Protection

Lab coat. For larger quantities
or risk of significant exposure,
a Tyvek lab coat or coveralls

are recommended.[6][8]

Minimizes skin exposure and
contamination of personal
clothing.[7]

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood.[2][3][9]
If dust formation is
unavoidable, a dust mask

(e.g., N95) may be necessary.

[1]14]

Prevents inhalation of dust,
which can cause respiratory
tract irritation.[2][3]

Operational Workflow for Safe Handling

Following a structured workflow is essential to minimize exposure and ensure a safe working

environment.
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Caption: A stepwise workflow for the safe handling of 6-Maleimidohexanoic acid.
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First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if

symptoms persist.[2][3]

Skin Contact

Immediately wash off with plenty of soap and
water for at least 15 minutes. Remove
contaminated clothing. If skin irritation persists,

call a physician.[2][3]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a poison

center or doctor.[3]

Ingestion

Clean mouth with water and drink plenty of
water afterwards. Do NOT induce vomiting. Get

medical attention if symptoms occur.[2]

Spill and Disposal Plan

Proper containment of spills and disposal of waste are essential to prevent environmental

contamination and further exposure.

Spill Response

o Evacuate: Clear the immediate area of all personnel.

e Ventilate: Ensure the area is well-ventilated.

» Contain: Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust

formation.[2]

o Collect: Place the material into a suitable, labeled container for disposal.[2][3]
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e Clean: Clean the spill area thoroughly.

Disposal Protocol

All waste materials contaminated with 6-Maleimidohexanoic acid should be treated as

hazardous waste.

Waste Generation

(Contaminated solids (gloves, paper towelsD (Unused solutions) (Empty chemical container)

Collection &" Segregation

\ 4 \ 4

Gollecl in a labeled, sealed hazardous waste bag)— Gollecl in a labeled, sealed hazardous waste containe) —(Rinse empty container; dispose of as solid Waste)

Final ]i 'isposal

Click to download full resolution via product page
Caption: A clear plan for the disposal of waste contaminated with 6-Maleimidohexanoic acid.

Storage and Handling

Proper storage and handling are crucial for maintaining the stability of 6-Maleimidohexanoic
acid and ensuring laboratory safety.
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Condition Specification

Recommended storage temperatures vary, with
some sources suggesting room temperature
and others 2-8°C or -20°C.[1][4] Always refer to

the supplier's specific recommendation.

Storage Temperature

Avoid contact with skin, eyes, and clothing.[3]
Handling Precautions Avoid ingestion and inhalation.[2] Minimize dust

generation and accumulation.[3]

] Keep container tightly closed in a dry and well-
Container )
ventilated place.[3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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